Cas no 1363405-75-7 (8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine)

• Product Name: 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine
• CAS No: 1363405-75-7
• MF: C₁₃H₇BrFNO
• MW: 292.103185892105
• CID: 4797457
• Update Time: 2025-05-24

8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-7-FLUORODIBENZO[B,F][1,4]OXAZEPINE
• 3-bromo-2-fluorobenzo[b][1,4]benzoxazepine
• 8-bromo-7-fluorodibenz[b,f][1,4]oxazepine
• 8-bromo-7-fluoro-dibenz[b,f][1,4]oxazepine
• 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine

• Inchi： 1S/C13H7BrFNO/c14-9-5-11-13(6-10(9)15)17-12-4-2-1-3-8(12)7-16-11/h1-7H
• InChI Key： AGXQZQALYHLDNR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=CC1C=CC=CC=1O2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 312
• XLogP3: 3.4
• Topological Polar Surface Area: 21.6

Additional information on 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine

Introduction to 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine (CAS No. 1363405-75-7) and Its Applications in Modern Pharmaceutical Research

8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine, identified by the chemical compound identifier CAS No. 1363405-75-7, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class, though it exhibits distinct structural and functional characteristics due to the presence of bromo and fluoro substituents, which modify its pharmacokinetic and pharmacodynamic properties. The molecular structure of 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine consists of a fused oxazepine ring system embedded within a dibenzofuran framework, making it a promising candidate for further exploration in drug discovery and development.

The significance of 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine lies in its potential applications across various therapeutic domains. Recent advancements in medicinal chemistry have highlighted its utility as a scaffold for designing novel psychoactive agents. The bromo and fluoro groups not only enhance the compound's metabolic stability but also improve its binding affinity to specific biological targets. This has led to increased interest in exploring its role in treating neurological disorders, including anxiety, depression, and epilepsy.

In the realm of academic research, 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine has been studied for its interaction with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These interactions are critical for developing drugs that modulate serotonin levels in the brain, which is a key factor in managing mood disorders. Preliminary studies have demonstrated that this compound exhibits selective binding properties, suggesting its potential as a lead compound for further optimization.

The synthesis of 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of bromo and fluoro atoms into the dibenzofuran core necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern efficiently.

From a pharmacological perspective, 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine has shown promise in preclinical trials as an anxiolytic agent. Its ability to interact with central nervous system receptors without causing excessive sedation makes it an attractive candidate for further clinical development. Researchers are particularly interested in its potential to serve as a non-benzodiazepine alternative for treating anxiety disorders, given the growing concerns about dependency associated with traditional benzodiazepines.

The structural features of 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine also make it a valuable tool for investigating drug-drug interactions. Its complex heterocyclic system allows for multiple points of interaction with biological targets, which can be exploited to develop combination therapies. This versatility has prompted investigations into its potential use in treating comorbid conditions often associated with neurological disorders.

In conclusion, 8-Bromo-7-fluorodibenzo[B,F][1,4]oxazepine (CAS No. 1363405-75-7) represents a significant advancement in pharmaceutical research due to its unique structural properties and therapeutic potential. Its selective binding characteristics and metabolic stability position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging neurological disorders faced today.